Cas no 2171750-55-1 (10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane)
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
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- 10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane
- 2171750-55-1
- EN300-1640533
- 10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane
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- Inchi: 1S/C15H27NOS/c1-12-15(7-10-18-12)14(16-8-9-17-15)11-13-5-3-2-4-6-13/h12-14,16H,2-11H2,1H3
- InChI Key: GHAMKTVZNZEZJA-UHFFFAOYSA-N
- SMILES: S1CCC2(C1C)C(CC1CCCCC1)NCCO2
Computed Properties
- Exact Mass: 269.18133566g/mol
- Monoisotopic Mass: 269.18133566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 46.6Ų
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1640533-0.05g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-0.1g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-0.25g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-0.5g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-1.0g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-2.5g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-5.0g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-10.0g |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1640533-50mg |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 50mg |
$851.0 | 2023-09-22 | ||
| Enamine | EN300-1640533-100mg |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane |
2171750-55-1 | 100mg |
$892.0 | 2023-09-22 |
10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane
10-(Cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No: 2171750-55-1)
The compound 10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane, identified by the CAS registry number CAS No: 2171750-55, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the sulfur atom at position 2. The molecule's structure includes a cyclohexylmethyl group attached at position 10, a methyl group at position 1, and an oxygen atom at position 6, making it a highly functionalized compound with potential applications in various fields.
Recent studies have highlighted the significance of spiro compounds like spiro[4.5]decane derivatives in drug discovery and material science. The presence of sulfur and oxygen atoms in the molecule introduces unique electronic properties, making it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have explored the use of similar spiro compounds as building blocks for developing bioactive molecules with anti-inflammatory and anticancer properties.
The synthesis of 10-(cyclohexylmethyl)-1-methyl-6-oxa-2-thia derivatives involves multi-step organic reactions, including ring-closing metathesis and nucleophilic substitution. These methods allow for precise control over the molecular architecture, enabling the creation of diverse spiro compounds with tailored functionalities. The stability and reactivity of such compounds are influenced by their spirocyclic framework, which can modulate physical properties such as melting point and solubility.
In terms of applications, this compound has shown potential in the development of advanced polymers and materials with enhanced mechanical properties. The integration of sulfur and oxygen atoms into the spiro structure provides opportunities for creating materials with improved thermal stability and chemical resistance. Additionally, its unique electronic properties make it a candidate for use in optoelectronic devices and sensors.
Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of CAS No: 2171750. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to its spiro arrangement, which can influence its photochemical behavior. These insights are valuable for designing molecules with specific optical properties for applications in photovoltaics and light-emitting diodes (LEDs).
The compound's ability to form stable complexes with metal ions has also been explored in coordination chemistry. Such complexes have potential applications in catalysis, where they can serve as efficient catalysts for organic transformations. The integration of spiro compounds into catalytic systems offers new avenues for green chemistry and sustainable chemical processes.
In summary, 10-(cyclohexylmethyl)-1-methyl-6 oxaspiro[4.5]decane is a versatile compound with a rich structural diversity that opens up opportunities across multiple disciplines. Its unique properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.
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